Cas no 423-38-1 (Hexafluoro-1,1,3,4-tetrachlorobutane)

• Product Name: Hexafluoro-1,1,3,4-tetrachlorobutane
• CAS No: 423-38-1
• MF: C₄Cl₄F₆
• MW: 303.845218658447
• MDL: MFCD00042595
• CID: 329206
• PubChem ID: 79003
• Update Time: 2025-06-27

Hexafluoro-1,1,3,4-tetrachlorobutane Chemical and Physical Properties

Names and Identifiers

• Butane,1,1,3,4-tetrachloro-1,2,2,3,4,4-hexafluoro-
• 1,1,3,4-TETRACHLORO-1,2,2,3,4,4-HEXAFLUOROBUTANE
• Hexafluoro-1,1,3,4-tetrachlorobutane, tech
• 1,1,3,4-Tetrachlor-1,2,2,3,4,4-hexafluor-butan
• 1,1,3,4-Tetrachlor-hexafluor-butan
• 1,1,3,4-tetrachloro-1,2,2,3,4,4-hexafluoro-butane
• 1,1,3,4-Tetrachlorohexafluorobutane
• 1,1,3,4-Tetrachloroperfluorobutane, tech
• 1,2,4,4-tetrachlorohexafluorobutane
• Butane,1,1,3,4-tetrachloro-1,2,2,3,4,4-hexafluoro
• Butane,1,1,3,4-tetrachlorohexafluoro
• Hexafluoro-1,1,3,4-tetrachlorobutane
• PC4798
• MFCD00042595
• SCHEMBL63965
• DTXSID80962415
• Butane, 1,1,3,4-tetrachloro-1,2,2,3,4,4-hexafluoro-
• 1,2,4,4-Tetrachloro-1,1,2,3,3,4-hexafluorohexane
• 1,2,4,4-Tetrachloro-1,1,2,3,3,4-hexafluorobutane
• 1,1,3,4-tetrachloro-hexafluorobutane
• 1,1,3,4-Tetrachloro-1,2,2,3,4,4-hexafluorobutane #
• 1,2,2,3,4,4-Hexafluoro-1,1,3,4-tetrachlorobutane
• Butane, 1,1,3,4-tetrachlorohexafluoro-
• A825857
• FT-0626975
• 423-38-1
• AKOS015900507
• 1,1,3,4-Tetrachloroperfluorobutane

• MDL： MFCD00042595
• Inchi： 1S/C4Cl4F6/c5-1(9,4(8,13)14)2(10,11)3(6,7)12
• InChI Key： CMVFABYKWZDQMC-UHFFFAOYSA-N
• SMILES： ClC(C(F)(F)Cl)(C(C(F)(Cl)Cl)(F)F)F

Computed Properties

• Exact Mass: 301.86600
• Monoisotopic Mass: 301.865830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.736
• Boiling Point: 133 °C
• Refractive Index: 1.382
• PSA: 0.00000
• LogP: 4.45880
• Solubility: Not available

Hexafluoro-1,1,3,4-tetrachlorobutane Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S23-S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S23;S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl chlorides Chlorofluorocarbons

Additional information on Hexafluoro-1,1,3,4-tetrachlorobutane

Hexafluoro-1,1,3,4-tetrachlorobutane (CAS No. 423-38-1): A Comprehensive Overview

Hexafluoro-1,1,3,4-tetrachlorobutane, identified by the chemical formula C₄Cl₆F₆, is a fluorinated chlorinated hydrocarbon with significant applications in various scientific and industrial domains. This compound, bearing the CAS number 423-38-1, has garnered attention due to its unique structural properties and versatile reactivity. The presence of multiple fluorine and chlorine atoms imparts distinct chemical characteristics, making it a valuable intermediate in synthetic chemistry and material science.

The molecular structure of Hexafluoro-1,1,3,4-tetrachlorobutane consists of a butane backbone with six fluorine atoms and four chlorine atoms substituting hydrogen atoms. This configuration results in a highly electronegative environment, influencing its interactions with other molecules. The compound's high thermal stability and resistance to decomposition make it suitable for high-temperature applications in chemical synthesis and manufacturing processes.

In recent years, research has highlighted the potential of Hexafluoro-1,1,3,4-tetrachlorobutane as a building block in the development of advanced materials. Its ability to form stable complexes with metals and other organic compounds has opened new avenues in catalysis and polymer science. For instance, studies have demonstrated its role in creating novel fluoropolymers with enhanced durability and chemical resistance. These materials are particularly useful in aerospace and automotive industries where extreme conditions are prevalent.

The compound's reactivity also makes it a candidate for pharmaceutical applications. Researchers have explored its use as an intermediate in synthesizing bioactive molecules. The fluorine atoms can be strategically incorporated into drug candidates to improve their metabolic stability and binding affinity to biological targets. Preliminary studies suggest that derivatives of Hexafluoro-1,1,3,4-tetrachlorobutane may exhibit promising pharmacological properties when properly functionalized.

From an environmental perspective, the persistence of halogenated compounds like C₄Cl₆F₆ has been a subject of interest. While its stability is advantageous in industrial applications, it also necessitates careful handling to prevent environmental accumulation. Recent advancements in green chemistry have focused on developing methodologies to minimize waste and reduce the ecological footprint associated with its production and use. Techniques such as catalytic fluorination are being optimized to enhance efficiency while reducing hazardous byproducts.

The synthesis of Hexafluoro-1,1,3,4-tetrachlorobutane typically involves multi-step reactions starting from readily available precursors like hexafluorobenzene or perfluorinated alkanes. The process often requires specialized equipment due to the harsh conditions needed for chlorination and fluorination reactions. However, ongoing research aims to develop more sustainable routes by leveraging photoredox catalysis or electrochemical methods. These innovations could lower the energy consumption and environmental impact associated with its production.

In conclusion, Hexafluoro-1,1,3,4-tetrachlorobutane (CAS No. 423-38-1) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique chemical properties enable applications ranging from advanced material design to pharmaceutical development. As research continues to uncover new possibilities for this molecule, its significance in modern chemistry is likely to grow further. The ongoing efforts to optimize its synthesis and application underscore the compound's potential as a cornerstone in future technological advancements.